Cas no 1016671-24-1 (1-(piperidine-4-carbonyl)-1,2,3,4-tetrahydroquinoline)

• Product Name: 1-(piperidine-4-carbonyl)-1,2,3,4-tetrahydroquinoline
• CAS No: 1016671-24-1
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 6239261
• PubChem ID: 18072433
• Update Time: 2025-06-11

1-(piperidine-4-carbonyl)-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(piperidine-4-carbonyl)-1,2,3,4-tetrahydroquinoline
• AKOS000164739
• EN300-14401548
• 1016671-24-1

• Inchi： 1S/C15H20N2O/c18-15(13-7-9-16-10-8-13)17-11-3-5-12-4-1-2-6-14(12)17/h1-2,4,6,13,16H,3,5,7-11H2
• InChI Key： KFQIOICJRBZETB-UHFFFAOYSA-N
• SMILES： O=C(C1CCNCC1)N1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-(piperidine-4-carbonyl)-1,2,3,4-tetrahydroquinoline

Professional Introduction to Compound with CAS No. 1016671-24-1 and Product Name: 1-(piperidine-4-carbonyl)-1,2,3,4-tetrahydroquinoline

The compound with the CAS number 1016671-24-1 and the product name 1-(piperidine-4-carbonyl)-1,2,3,4-tetrahydroquinoline represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule combines a tetrahydroquinoline core with a piperidine moiety, which is known for its ability to enhance binding affinity and selectivity in drug design.

Structurally speaking, 1-(piperidine-4-carbonyl)-1,2,3,4-tetrahydroquinoline features a fused ring system consisting of a piperidine ring attached to a carbonyl-substituted tetrahydroquinoline scaffold. This configuration not only imparts unique electronic properties but also opens up possibilities for interactions with biological targets such as enzymes and receptors. The presence of the piperidine group at the 4-position of the tetrahydroquinoline ring is particularly noteworthy, as it has been shown to modulate the pharmacokinetic profile of molecules by influencing solubility and metabolic stability.

In recent years, there has been a surge in research focused on developing novel derivatives of tetrahydroquinoline and related scaffolds due to their demonstrated efficacy in various therapeutic areas. The compound in question has been extensively studied for its potential role in treating neurological disorders, where its ability to cross the blood-brain barrier is of paramount importance. Preliminary studies have indicated that 1-(piperidine-4-carbonyl)-1,2,3,4-tetrahydroquinoline exhibits promising activity against certain enzymes implicated in neurodegenerative diseases.

One of the most compelling aspects of this compound is its mechanism of action. The combination of the tetrahydroquinoline and piperidine moieties allows for precise targeting of biological pathways without significant off-target effects. This dual functionality has been exploited in the design of inhibitors that can modulate enzyme activity with high specificity. For instance, research has suggested that this compound may interfere with the activity of certain kinases by competing with ATP binding sites, thereby inhibiting downstream signaling cascades that are aberrantly activated in disease states.

The synthesis of 1-(piperidine-4-carbonyl)-1,2,3,4-tetrahydroquinoline represents a testament to the ingenuity of modern synthetic chemistry. The process involves multiple steps, including cyclization reactions and functional group transformations, which are carefully orchestrated to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. These synthetic methodologies not only highlight the technical prowess required but also underscore the importance of optimizing reaction conditions to achieve scalable production.

From a pharmacological perspective, the compound’s efficacy is further enhanced by its favorable pharmacokinetic properties. Studies have demonstrated that it exhibits good oral bioavailability and moderate metabolic stability, making it suitable for clinical development. Additionally, its solubility profile allows for formulation into various dosage forms, which is crucial for patient compliance and therapeutic effectiveness. These attributes are particularly important in drug development pipelines where candidate compounds must meet stringent criteria before advancing to human trials.

The impact of this compound extends beyond academic research; it holds significant promise for industrial applications as well. Pharmaceutical companies are increasingly interested in licensing or developing derivatives based on this scaffold due to its versatility and potential marketability. Collaborative efforts between academic researchers and industry scientists are underway to explore new analogs that could improve upon the original molecule’s properties while maintaining or enhancing its therapeutic potential.

In conclusion,1-(piperidine-4-carbonyl)-1,2,3,4-tetrahydroquinoline (CAS No. 1016671-24-1) stands out as a noteworthy addition to the arsenal of pharmacological agents under investigation today. Its unique structural features combined with promising biological activities make it an attractive candidate for further development into novel therapeutics. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound will undoubtedly play an important role in shaping future treatments for neurological disorders and other conditions where targeted intervention is needed.